molecular formula C13H14Cl2N6O6 B080350 Benzoic acid, 3,5-bis(3-(2-chloroethyl)-3-nitrosoureido)- CAS No. 13907-61-4

Benzoic acid, 3,5-bis(3-(2-chloroethyl)-3-nitrosoureido)-

Cat. No.: B080350
CAS No.: 13907-61-4
M. Wt: 421.2 g/mol
InChI Key: RRTCCTJFLQKSPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzoic acid, 3,5-bis(3-(2-chloroethyl)-3-nitrosoureido)-, also known as Benzoic acid, 3,5-bis(3-(2-chloroethyl)-3-nitrosoureido)-, is a useful research compound. Its molecular formula is C13H14Cl2N6O6 and its molecular weight is 421.2 g/mol. The purity is usually 95%.
The exact mass of the compound Benzoic acid, 3,5-bis(3-(2-chloroethyl)-3-nitrosoureido)- is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 84955. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality Benzoic acid, 3,5-bis(3-(2-chloroethyl)-3-nitrosoureido)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzoic acid, 3,5-bis(3-(2-chloroethyl)-3-nitrosoureido)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

13907-61-4

Molecular Formula

C13H14Cl2N6O6

Molecular Weight

421.2 g/mol

IUPAC Name

3,5-bis[[2-chloroethyl(nitroso)carbamoyl]amino]benzoic acid

InChI

InChI=1S/C13H14Cl2N6O6/c14-1-3-20(18-26)12(24)16-9-5-8(11(22)23)6-10(7-9)17-13(25)21(19-27)4-2-15/h5-7H,1-4H2,(H,16,24)(H,17,25)(H,22,23)

InChI Key

RRTCCTJFLQKSPL-UHFFFAOYSA-N

SMILES

C1=C(C=C(C=C1NC(=O)N(CCCl)N=O)NC(=O)N(CCCl)N=O)C(=O)O

Canonical SMILES

C1=C(C=C(C=C1NC(=O)N(CCCl)N=O)NC(=O)N(CCCl)N=O)C(=O)O

13907-61-4

Synonyms

3,5-Bis[3-(2-chloroethyl)-3-nitrosoureido]benzoic acid

Origin of Product

United States

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